Cas no 2306253-23-4 ((10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride)

• Product Name: (10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride
• CAS No: 2306253-23-4
• MF: C₁₀H₂₁ClN₂
• MW: 204.740141630173
• CID: 5269494
• Update Time: 2026-03-09

(10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Azaspiro[5.5]undecan-8-amine, hydrochloride (1:2), (8R)-
• (10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride

• Inchi： 1S/C10H20N2.ClH/c11-9-2-1-3-10(8-9)4-6-12-7-5-10;/h9,12H,1-8,11H2;1H/t9-;/m1./s1
• InChI Key： GUEOLGXCOAHYQR-SBSPUUFOSA-N
• SMILES： N[C@@H]1CCCC2(CCNCC2)C1.Cl

Additional information on (10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride

Introduction to (10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride (CAS No. 2306253-23-4)

(10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride (CAS No. 2306253-23-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and amine functionality, holds potential for various therapeutic applications, particularly in the treatment of neurological disorders and as a modulator of specific receptors.

The chemical structure of (10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride is defined by a spirocyclic framework with an azaspiro ring system, which imparts unique conformational properties and biological activity. The presence of the amine group in the 10-position, specifically in the (R) configuration, is crucial for its pharmacological profile. The dihydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations.

Recent studies have highlighted the potential of (10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride as a potent modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a critical role in signal transduction and are implicated in numerous physiological processes and diseases. Research has shown that this compound can selectively bind to specific GPCRs, modulating their activity and potentially offering therapeutic benefits for conditions such as anxiety, depression, and neurodegenerative disorders.

In preclinical studies, (10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride has demonstrated promising results in animal models of anxiety and depression. It has been shown to exhibit anxiolytic and antidepressant effects without significant side effects, suggesting its potential as a safer alternative to existing treatments. Additionally, its ability to cross the blood-brain barrier efficiently makes it an attractive candidate for central nervous system (CNS) disorders.

The pharmacokinetic properties of (10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride have also been extensively studied. It exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for drug development. Its oral bioavailability is high, and it has a reasonable half-life, allowing for convenient dosing regimens in clinical settings.

Safety assessments have indicated that (10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride is well-tolerated at therapeutic doses. Preclinical toxicology studies have not revealed any significant adverse effects or toxicity concerns, further supporting its potential for clinical translation. However, ongoing research is necessary to fully understand its long-term safety and efficacy profiles.

The synthesis of (10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride involves multi-step processes that require precise control over stereochemistry and functional group manipulation. Recent advancements in synthetic methodologies have improved the efficiency and yield of this compound, making it more accessible for large-scale production and further research.

In conclusion, (10R)-3-azaspiro[5.5]undecan-10-amine;dihydrochloride (CAS No. 2306253-23-4) represents a promising compound with potential applications in the treatment of neurological disorders. Its unique chemical structure, favorable pharmacological properties, and safety profile make it an attractive candidate for further clinical development. Ongoing research continues to explore its full therapeutic potential and optimize its use in various medical settings.